Cas no 838890-59-8 (2-{[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid)

• Product Name: 2-{[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid
• CAS No: 838890-59-8
• MF: C₁₆H₁₁ClN₂O₄S
• MW: 362.787541627884
• CID: 5446801
• Update Time: 2025-06-13

2-{[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid

• Inchi： 1S/C16H11ClN2O4S/c17-9-3-5-10(6-4-9)19-13(20)8-12(15(19)21)24-14-11(16(22)23)2-1-7-18-14/h1-7,12H,8H2,(H,22,23)
• InChI Key： OJTPSWWTNFEMPJ-UHFFFAOYSA-N
• SMILES： C1(SC2CC(=O)N(C3=CC=C(Cl)C=C3)C2=O)=NC=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-{[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid

Comprehensive Overview of 2-{[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid (CAS No. 838890-59-8)

2-{[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid (CAS No. 838890-59-8) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a pyrrolidin-2,5-dione core linked to a pyridine-3-carboxylic acid moiety via a sulfanyl bridge, offering versatile reactivity and potential applications. Its 4-chlorophenyl substitution further enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

In recent years, researchers have explored the synthetic pathways and biological activities of this compound, particularly its role as a potential enzyme inhibitor or therapeutic agent. The integration of computational chemistry and AI-driven drug design has accelerated its study, aligning with the growing demand for precision medicine and targeted therapies. Users frequently search for terms like "CAS 838890-59-8 supplier," "2-{[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid uses," and "pyrrolidinone derivatives in drug discovery," reflecting its relevance in both academic and industrial settings.

The compound's molecular structure lends itself to interactions with biological targets, such as kinases or G-protein-coupled receptors (GPCRs), which are critical in diseases like cancer and inflammatory disorders. Its carboxylic acid group provides opportunities for derivatization, enabling the creation of prodrugs or bioconjugates. This adaptability is a key reason why it appears in searches related to "custom synthesis of heterocyclic compounds" and "small molecule modulators."

From a synthetic chemistry perspective, the compound's preparation often involves multi-step organic reactions, including condensation, cyclization, and sulfur-based coupling. Researchers emphasize the importance of green chemistry principles in its synthesis, addressing the rising interest in sustainable pharmaceutical manufacturing. Queries like "eco-friendly synthesis of pyrrolidinone derivatives" highlight this trend.

In conclusion, 2-{[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid (CAS No. 838890-59-8) represents a promising scaffold for medicinal chemistry and biotechnology. Its structural complexity and functional diversity align with contemporary research priorities, including personalized medicine and high-throughput screening. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative drug development.